rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene
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Overview
Description
Rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene (RMO) is a synthetic cyclic compound derived from the bicyclic lactone, 1R,5S-8-oxabicyclo[3.2.1]oct-2-ene. RMO has been used in a variety of scientific research applications, including as a potential therapeutic agent for a range of diseases.
Scientific Research Applications
Rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene has been used in a variety of scientific research applications, including as a potential therapeutic agent for a range of diseases. rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene has been shown to have anti-inflammatory and anti-bacterial activity and has been studied as a potential agent for treating cancer, diabetes, and Alzheimer’s disease. Additionally, rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene has been studied for its potential use as an antioxidant and for its ability to inhibit the activity of certain enzymes involved in the pathogenesis of certain diseases.
Mechanism of Action
The mechanism of action of rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene is not yet fully understood, but it is believed to involve the modulation of certain signaling pathways within cells. Specifically, rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene has been found to modulate the activity of certain enzymes involved in the regulation of inflammation and cell death, as well as the activity of certain transcription factors involved in the regulation of gene expression. Additionally, rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene has been found to modulate the activity of certain receptors involved in the regulation of cell proliferation and differentiation.
Biochemical and Physiological Effects
rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene has been found to have a variety of biochemical and physiological effects. rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene has been found to modulate the activity of certain enzymes involved in the regulation of inflammation and cell death, as well as the activity of certain transcription factors involved in the regulation of gene expression. Additionally, rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene has been found to modulate the activity of certain receptors involved in the regulation of cell proliferation and differentiation. rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene has also been found to have anti-inflammatory and anti-bacterial activity.
Advantages and Limitations for Lab Experiments
The use of rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene in laboratory experiments has several advantages and limitations. The primary advantage of using rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene in laboratory experiments is that it can be synthesized quickly and easily in a two-step process. Additionally, rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene is relatively stable, making it suitable for use in a variety of experiments. However, the use of rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene in laboratory experiments is limited by its relatively low solubility in water and its low bioavailability, which can make it difficult to achieve the desired concentrations in experiments.
Future Directions
The use of rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene in scientific research is still in its early stages, and there are a number of potential future directions for research. These include further exploration of rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene’s mechanism of action, as well as its potential use as a therapeutic agent for a variety of diseases. Additionally, further research into the synthesis of rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene and its solubility and bioavailability could help to improve its use in laboratory experiments. Finally, further research into the biochemical and physiological effects of rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene could help to further elucidate its potential therapeutic applications.
Synthesis Methods
Rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene can be synthesized through a variety of methods, with the most common being a two-step process. The first step involves the reaction of 1R,5S-8-oxabicyclo[3.2.1]oct-2-ene with an aldehyde to form a bicyclic lactone. The second step involves the reaction of the bicyclic lactone with an alkyl halide to form the desired rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene. This two-step process has been found to produce rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene with high yields in a relatively short period of time.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene involves the formation of the bicyclic ring system through a Diels-Alder reaction followed by the introduction of the methoxy and oxo groups through subsequent reactions.", "Starting Materials": [ "Cyclopentadiene", "Methyl vinyl ketone", "Methanol", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Acetic anhydride", "Sodium acetate", "Sodium sulfate", "Magnesium sulfate", "Ethyl acetate", "Hexane" ], "Reaction": [ "Step 1: Cyclopentadiene and methyl vinyl ketone undergo a Diels-Alder reaction in the presence of a Lewis acid catalyst to form the bicyclic intermediate.", "Step 2: The intermediate is treated with methanol and sodium borohydride to reduce the ketone group to a hydroxyl group.", "Step 3: The hydroxyl group is converted to a methoxy group through treatment with hydrochloric acid and methanol.", "Step 4: The remaining hydroxyl group is oxidized to an oxo group using sodium hydroxide and acetic anhydride.", "Step 5: The product is purified through extraction with ethyl acetate and drying with sodium sulfate and magnesium sulfate, followed by recrystallization from a mixture of ethyl acetate and hexane." ] } | |
CAS RN |
2639390-54-6 |
Product Name |
rac-(1R,5S)-2-methoxy-8-oxa-3-azabicyclo[3.2.1]oct-2-ene |
Molecular Formula |
C7H11NO2 |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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